
Diethylthiophosphoryl Chloride:
Physicochemical Profiling and Synthetic Utility

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Diethylthiophosphoryl chloride

CAS No.: 3711-51-1

Cat. No.: B12514093

Get Quote

Executive Summary
Diethylthiophosphoryl chloride (DETP Cl), also known as O,O-diethyl

phosphorochloridothioate, is a pivotal organophosphorus intermediate characterized by a

molecular weight of 188.61 g/mol .[1] It serves as a critical electrophilic building block in the

synthesis of organophosphate pesticides (e.g., chlorpyrifos) and pharmaceutical agents

requiring thiophosphoryl functionalization.

This guide analyzes the physicochemical properties of DETP Cl, delineates its industrial

synthesis via the phosphorus pentasulfide route, and establishes rigorous safety protocols due

to its moisture sensitivity and corrosive nature.

Physicochemical Characterization
Molecular Weight and Isotopic Distribution
Precise molecular weight determination is essential for stoichiometry in high-throughput

synthesis. While the average molecular weight is used for bulk calculations, mass spectrometry

applications require the monoisotopic mass.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12514093#bc-rfq
https://www.benchchem.com/product/b12514093/docs?utm_src=pdf-body#diethylthiophosphoryl-chloride-physicochemical-profiling-and-synthetic-utility
https://www.lookchem.com/casno2524-04-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12514093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Mass Spectrometry Parameters

Parameter Value Notes

Average Molecular Weight 188.61 g/mol
Based on natural
abundance of isotopes.

| Monoisotopic Mass | 187.9828 Da | Calculated for

C

H

Cl

O

P

S. | | Molecular Formula | C

H

ClO

PS | | | Isotope Pattern | Distinct M+2 peak | Due to

Cl (approx. 32% abundance relative to

Cl). |

Physical Properties
The physical state of DETP Cl dictates handling procedures. It is a liquid at room temperature

with high density, requiring specific volumetric adjustments during reactor loading.

Table 2: Key Physical Constants
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Property Value Condition

Physical State Liquid
Colorless to pale yellow.[1]
[2]

Density 1.196 g/mL At 25°C.

Boiling Point 96°C
At reduced pressure (approx.

15-20 mmHg).

Flash Point 92°C Closed cup; Combustible.[3]

Solubility Soluble
Chloroform, Dichloromethane,

THF.

| Hydrolytic Stability | Unstable | Rapidly hydrolyzes to release HCl. |

Synthetic Methodologies
The Phosphorus Pentasulfide Route (Industrial
Standard)
The most robust synthesis of DETP Cl avoids the use of unstable phosphite intermediates.

Instead, it utilizes the reaction between phosphorus pentasulfide (

) and ethanol, followed by chlorination.[4][5] This pathway is preferred for its atom economy
and scalability.

Mechanism:

Alcoholysis:

reacts with absolute ethanol to form O,O-diethyl dithiophosphoric acid.

Chlorination: The dithiophosphate is treated with chlorine gas (

), replacing the sulfhydryl sulfur with chlorine and generating elemental sulfur as a byproduct.

Experimental Protocol: Lab-Scale Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.lookchem.com/casno2524-04-1.html
https://pim-resources.coleparmer.com/sds/18316.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0448
https://eureka.patsnap.com/patent-CN109369708A
https://patents.google.com/patent/CN102584892A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12514093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) in a fume

hood.

Precursor Formation:

Charge a 3-neck round-bottom flask with Phosphorus Pentasulfide (0.1 mol).

Add Absolute Ethanol (0.4 mol) dropwise at 60°C. Evolution of

gas will occur (trap with NaOH scrubber).

Reflux for 2 hours until solids dissolve.

Chlorination:

Cool the reaction mixture to 0-5°C.

Introduce Chlorine gas (

) slowly through a bubbler. Maintain temperature below 10°C to prevent decomposition.

Monitor reaction progress via TLC or

P NMR.

Purification:

Filter off the precipitated elemental sulfur.

Purify the filtrate via vacuum distillation (bp ~96°C at reduced pressure).

Visualization of Synthetic Pathway
The following diagram illustrates the industrial flow from raw materials to the final electrophile.
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Figure 1: Industrial synthesis pathway via the Phosphorus Pentasulfide route.

Reactivity and Applications
Thiophosphorylation Mechanism
DETP Cl acts as a "hard" electrophile at the phosphorus center. The P-Cl bond is susceptible

to nucleophilic attack by alcohols, amines, and thiols. This reactivity is exploited to introduce

the

moiety into biological molecules or agrochemicals.

Key Reaction:

Base Requirement: A scavenger base (e.g., Triethylamine or Pyridine) is strictly required to

neutralize the HCl byproduct and drive the equilibrium forward.

Selectivity: The reaction is chemoselective for primary alcohols over secondary alcohols due

to steric hindrance around the phosphorus center.

Hydrolysis and Stability
Understanding the degradation pathway is vital for storage and environmental safety. DETP Cl

hydrolyzes upon contact with moisture, releasing corrosive hydrochloric acid and diethyl

thiophosphoric acid.
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Figure 2: Hydrolytic degradation pathway releasing corrosive HCl.

Safety and Handling Protocol
Hazard Classification (UN 2751):

Class 8: Corrosive.[2][3][6][7][8]

Toxicity: Fatal if inhaled; Toxic in contact with skin.[2][6][9]

Storage Requirements
Atmosphere: Store under dry Nitrogen or Argon.

Container: Teflon-lined or glass containers. Do not use standard steel drums without liners

due to potential HCl generation.

Temperature: Cool, dry area (<25°C).

Emergency Response
Inhalation: Evacuate to fresh air immediately. Pulmonary edema may be delayed.[3]
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Skin Contact: Wash with anhydrous polyethylene glycol (PEG 400) if available, followed by

soap and water. Water alone may exacerbate burns initially due to hydrolysis heat.

Spill Control: Do not use water. Absorb with dry sand or vermiculite. Neutralize with weak

alkaline powder (sodium bicarbonate) only after absorbing the bulk liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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